Cas no 848953-51-5 (Methyl 4-(4-fluoro-2-methylphenyl)-2-pyrimidinecarboxylate)

• Product Name: Methyl 4-(4-fluoro-2-methylphenyl)-2-pyrimidinecarboxylate
• CAS No: 848953-51-5
• MF: C₁₃H₁₁FN₂O₂
• MW: 246.237046480179
• CID: 1828588
• PubChem ID: 66524292
• Update Time: 2025-04-21

Methyl 4-(4-fluoro-2-methylphenyl)-2-pyrimidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4-fluoro-2-methylphenyl)-2-pyrimidinecarboxylate
• 2-pyrimid<wbr>
• methyl 4-(4-fluoro-2-methylphenyl)pyrimidine-2-carboxylate
• LogP
• 848953-51-5
• SCHEMBL25552001
• AKOS015966552

• Inchi： 1S/C13H11FN2O2/c1-8-7-9(14)3-4-10(8)11-5-6-15-12(16-11)13(17)18-2/h3-7H,1-2H3
• InChI Key： KWKKLNNJOPFDCJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2C=CN=C(C(=O)OC)N=2)=C(C)C=1

Computed Properties

• Exact Mass: 246.08045576g/mol
• Monoisotopic Mass: 246.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.234
• Boiling Point: 380.6°C at 760 mmHg
• Flash Point: 184°C
• Refractive Index: 1.55